Cas no 308087-58-3 (1-(4-Methylenepiperidin-1-yl)ethanone)

• Product Name: 1-(4-Methylenepiperidin-1-yl)ethanone
• CAS No: 308087-58-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD00831797
• CID: 853703
• PubChem ID: 2794962
• Update Time: 2025-05-20

1-(4-Methylenepiperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylenepiperidin-1-yl)ethanone
• 1-(4-Methylene-1-piperidinyl)ethanone
• Piperidine, 1-acetyl-4-methylene- (9CI)
• 1-(4-methylidenepiperidin-1-yl)ethanone
• 1-Acetyl-4-methylenepiperidine
• Ethanone, 1-(4-methylene-1-piperidinyl)-
• Piperidine,1-acetyl-4-methylene
• 1-(4-Methylidenepiperidino)ethan-1-one
• DB-017766
• 1-Acetyl-4-methylenepiperidine 97%
• CS-0158054
• MFCD00831797
• 308087-58-3
• SY008656
• SCHEMBL1066347
• 1-(4-methylidenepiperidin-1-yl)ethan-1-one
• AKOS022183152
• N-Acetyl-4-methylenepiperidine
• DTXSID80383505
• SB41844
• AS-64463
• F20166

• MDL： MFCD00831797
• Inchi： 1S/C8H13NO/c1-7-3-5-9(6-4-7)8(2)10/h1,3-6H2,2H3
• InChI Key： SCRVAOXFSUATBN-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(=C)CC1

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 245.6±29.0 ºC (760 Torr),
• Flash Point: 103.7±14.9 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 20.31000
• LogP: 1.12280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-Methylenepiperidin-1-yl)ethanone

Chemical Profile of 1-(4-Methylenepiperidin-1-yl)ethanone (CAS No. 308087-58-3)

1-(4-Methylenepiperidin-1-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 308087-58-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a piperidine ring linked to a ketone functional group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of the methylene bridge in the piperidine moiety introduces unique reactivity, making it a valuable scaffold for drug discovery initiatives.

The structure of 1-(4-Methylenepiperidin-1-yl)ethanone consists of a six-membered piperidine ring substituted at the 4-position with an ethylidene group, which is further connected to a carbonyl (C=O) group. This arrangement imparts distinct electronic and steric properties, enabling diverse interactions with biological targets. The compound’s solubility profile and stability under various conditions make it suitable for both laboratory-scale synthesis and potential industrial applications.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their prevalence in bioactive molecules. The methylene-piperidine core found in 1-(4-Methylenepiperidin-1-yl)ethanone has been explored in the development of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents. Its ability to mimic natural biomolecules while offering structural diversity makes it an attractive candidate for medicinal chemists.

One of the most compelling aspects of 1-(4-Methylenepiperidin-1-yl)ethanone is its synthetic accessibility. The compound can be readily prepared through various routes, including condensation reactions between appropriately substituted piperidine derivatives and ketones or aldehydes. These synthetic pathways allow for modifications at different positions of the molecule, enabling the generation of a library of analogs with tailored biological activities. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are often required.

Recent studies have highlighted the potential of 1-(4-Methylenepiperidin-1-yl)ethanone as an intermediate in the synthesis of more complex bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The ketone group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that enhance binding affinity or selectivity.

The pharmacological relevance of 1-(4-Methylenepiperidin-1-yl)ethanone has been further underscored by computational modeling studies. Molecular docking simulations have demonstrated its ability to interact with various protein targets, including those involved in signal transduction and metabolic pathways. These insights have guided experimental efforts toward identifying lead compounds with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 1-(4-Methylenepiperidin-1-yl)ethanone has shown promise in materials science. Its unique structural features make it a candidate for designing functional materials with specific optical or electronic properties. For example, derivatives of this compound have been investigated as components in liquid crystals or organic semiconductors, where their ability to self-assemble into ordered structures is particularly valuable.

The future prospects for 1-(4-Methylenepiperidin-1-yl)ethanone are bright, driven by ongoing research into its biological activities and synthetic utility. As high-throughput screening technologies continue to advance, the demand for structurally diverse compounds like this one will only increase. Collaborative efforts between academic researchers and industry scientists are essential to fully realize its potential across multiple domains.

In conclusion, 1-(4-Methylenepiperidin-1-yl)ethanone (CAS No. 308087-58-3) represents a compelling example of how structural innovation can yield compounds with broad applicability. Its role as a building block in drug discovery, coupled with its utility in materials science, positions it as a cornerstone of modern chemical research. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological development.